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Compound of Interest

Compound Name: 4-Fluorotoluene

cat. No.: B1294773

Physicochemical Data of 4-Fluorotoluene

4-Fluorotoluene, also known as 1-fluoro-4-methylbenzene, is a colorless liquid with an
aromatic odor.[1] It is a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals. Accurate knowledge of its physical properties, such as boiling point and density,
is crucial for process design, safety, and quality control in its applications.

The following table summarizes the reported values for the boiling point and density of 4-
fluorotoluene from various sources.

Physical Property Value Conditions
Boiling Point 116 °C At 760 mmHg
241.9 °F At 760 mmHg[1]

Density 1.001 g/mL At 25 °C
1.0007 g/mL At 20 °C (68 °F)[1]

0.998 g/mL Not specified

1.005 g/cm3 At 15 °C[2]

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[3] Several methods can be employed for its determination, with the choice depending
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on the sample volume and required accuracy.

Micro-Boiling Point Determination (Reflux Method)

This method is suitable when only a small volume of the sample is available (approximately 0.5
mL).[4]

Apparatus:
o Small test tube (e.g., 150 mm diameter)

Thermometer

Heating block or oil bath

Magnetic stirrer and stir bar

Clamps and stand

Procedure:

o Place approximately 0.5 mL of 4-fluorotoluene into the test tube along with a small
magnetic stir bar.[4]

o Clamp the test tube in the heating block.

o Position the thermometer bulb about 1 cm above the liquid surface.[4]

e Begin gentle stirring and heating.

o Observe for the formation of a "reflux ring," which is a ring of condensing vapor on the inner
wall of the test tube.[4][5]

o Adjust the thermometer so that its bulb is at the level of this reflux ring.[4]

The stable temperature reading at this point is the boiling point.[4][5]

Capillary Method
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This is another micro-method for determining the boiling point.

Apparatus:

Capillary tube (one end sealed)

Small test tube

Thermometer

Heating apparatus (e.g., MelTemp or Thiele tube)

Procedure:

A small amount of 4-fluorotoluene is placed in the small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid.[6]
e The assembly is heated. Initially, air trapped in the capillary will be expelled.[5]

o As the temperature approaches the boiling point, a rapid and continuous stream of bubbles
will emerge from the open end of the capillary tube.[5][6]

e Heating is then discontinued.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[5][6]

Simple Distillation

This method is suitable when a larger volume of the liquid (at least 5 mL) is available and
provides a very accurate measurement.[3]

Apparatus:
o Distillation flask

e Condenser
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e Receiving flask

e Thermometer

e Heating mantle

Procedure:

The 4-fluorotoluene sample is placed in the distillation flask.

The apparatus is assembled for simple distillation, with the thermometer bulb positioned just
below the side arm of the distillation flask.

The liquid is heated to a steady boil.

The temperature is recorded when the vapor is condensing on the thermometer bulb and a
stable temperature is observed. This temperature is the boiling point.

Experimental Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is typically measured in g/mL
or g/cms.

Using a Graduated Cylinder and Balance

This method is straightforward but less precise than others.
Apparatus:

e Graduated cylinder

 Electronic balance

Procedure:

e Record the mass of an empty, dry graduated cylinder.[7]

e Add a known volume of 4-fluorotoluene to the graduated cylinder (e.g., 10 mL).[8]
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» Record the mass of the graduated cylinder with the liquid.[7]
e The mass of the liquid is the difference between the two mass readings.[7]

o Density is calculated using the formula: Density = Mass / Volume.[9]

Using a Pychometer (Specific Gravity Bottle)

This method yields highly accurate and reproducible density measurements.
Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

o Electronic balance
o Constant temperature water bath

Procedure:

The mass of the clean, dry pycnometer is accurately determined.

e The pycnometer is filled with 4-fluorotoluene, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped
off.

o The filled pycnometer is weighed to determine the mass of the liquid.

e The procedure is repeated with a reference substance of known density, typically distilled
water.

e The density of 4-fluorotoluene is calculated by comparing its mass to the mass of the same
volume of water.

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the determination of the boiling point
and density of a liquid sample such as 4-fluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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